Mass Spectrometric Discrimination: +3 Da Precursor Ion Shift Enables Unambiguous MRM Detection vs. Unlabeled Atropine
(Rac)-Atropine-d3 provides a +3 Da mass shift relative to unlabeled atropine, enabling complete mass spectrometric resolution without isotopic cross-talk. In validated LC-MS/MS methods, the precursor-to-product ion transition for atropine-d3 is m/z 293.1→127.0 and 92.9, whereas unlabeled atropine is monitored at m/z 290.2→124.0 and 92.9 [1]. On a triple quadrupole MS system using µLC–ESI MS/HR MS (PIS) analysis, the [M+H]⁺ precursor ion of d3-Atr was confirmed at m/z 293.2, with fragment ions at m/z 127.1 and 93.1, with a peak area ratio Qual II/Qual I of 51.0% [2]. The +3 Da shift places the labeled IS outside the natural abundance isotopic envelope of atropine (¹³C, ¹⁵N, ¹⁸O contributions), eliminating the need for isotopic correction algorithms required when using +2 Da (d2) labels or when atropine-d3 is compared against atropine-d5, whose +5 Da shift introduces a larger chromatographic deuterium isotope effect on C18 stationary phases [3].
| Evidence Dimension | Precursor ion mass-to-charge ratio (m/z) for MRM-based quantification |
|---|---|
| Target Compound Data | [M+H]⁺ m/z 293.2 (d3-Atr); product ions m/z 127.1, 93.1 |
| Comparator Or Baseline | Unlabeled atropine: [M+H]⁺ m/z 290.2; product ions m/z 124.0, 92.9. Atropine-d5: [M+H]⁺ m/z 295.2 (5 Da shift). |
| Quantified Difference | +3.0 Da mass shift vs. unlabeled atropine; -2.0 Da shift vs. atropine-d5. Peak area ratio Qual II/Qual I for d3-Atr = 51.0%. |
| Conditions | µLC–ESI MS/HR MS (PIS) on TripleTOF 5600+ system; LC-MS/MS on XTerra MS C18 column (100×2.1 mm, 3.5 µm) with acetonitrile/formate buffer gradient at 0.2 mL/min (Kintz et al. 2006). |
Why This Matters
The +3 Da shift provides unambiguous mass separation from the target analyte without the enhanced chromatographic retention time shift that accompanies the +5 Da shift of atropine-d5, ensuring optimal co-elution and matrix effect correction during isotope dilution quantification.
- [1] Kintz P, Villain M, Barguil Y, Charlot JY, Cirimele V. Testing for atropine and scopolamine in hair by LC-MS-MS after Datura inoxia abuse. J Anal Toxicol. 2006;30(7):454-457. DOI: 10.1093/jat/30.7.454. View Source
- [2] Kranawetvogl T, Siegert M, Eyer F, Thiermann H, John H. µLC–ESI MS/HR MS (PIS) analysis of HETE-adducted peptides from human serum albumin after VX exposure – Table 1. PMC9217830. 2022. View Source
- [3] Iyer S, Zhang Y, Huang MQ, Li W. Chromatographic isotope effect: retention time changes for polydeuterated laquinimod in reverse phase HPLC. Bioanalysis. 2016;8(10):1033-1043. (General principle of deuterium count vs. RP-HPLC retention shift). View Source
